Cas no 2229325-12-4 (2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol
• CAS No: 2229325-12-4
• MF: C₉H₁₀BrNO₄
• MW: 276.084002017975
• CID: 6085257
• PubChem ID: 165678469
• Update Time: 2025-10-22

2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol
• 2229325-12-4
• EN300-1917440

• Inchi： 1S/C9H10BrNO4/c1-15-9-4-6(11(13)14)2-3-7(9)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： UQACZNABOJWNER-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=CC=1OC)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 274.97932g/mol
• Monoisotopic Mass: 274.97932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.3Ų

Additional information on 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol

2-Bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol (CAS No. 2229325-12-4)

Introduction to 2-Bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol

2-Bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol, a compound with the CAS registry number 2229325-12-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a methoxy group, and a nitro group attached to a phenyl ring, along with an ethanolic hydroxyl group. The combination of these functional groups makes it a versatile compound with potential uses in drug design, materials science, and chemical synthesis.

Chemical Structure and Properties

The molecular formula of 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol is C9H9BrNO5, and its molecular weight is approximately 306.08 g/mol. The compound consists of a benzene ring substituted with three groups: a methoxy group (-OCH3) at the 2-position, a nitro group (-NO2) at the 4-position, and an ethanolic hydroxyl group (-CH(OH)-CH3) at the 1-position. The bromine atom is attached to the ethanolic carbon, making it a bromo alcohol derivative.

The presence of multiple electron-withdrawing groups (the nitro and methoxy groups) on the aromatic ring significantly influences the electronic properties of the molecule. These groups can activate or deactivate certain positions on the ring for further substitution reactions, making this compound an excellent candidate for various synthetic transformations. Additionally, the hydroxyl group introduces hydrogen bonding capabilities, which can influence the solubility and reactivity of the compound in different solvents.

Synthesis and Characterization

The synthesis of 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction where a suitable bromide ion source reacts with an appropriately substituted phenol derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields.

Characterization of this compound is carried out using modern analytical techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure, purity, and functional group composition.

Applications in Drug Design and Pharmacology

Recent studies have highlighted the potential of 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol as a lead compound in drug design. Its unique combination of functional groups makes it an attractive candidate for targeting various biological pathways. For instance, the nitro group can act as a bioisostere for other functional groups in drug molecules, while the methoxy group can enhance solubility and bioavailability.

Preliminary pharmacological studies suggest that this compound exhibits moderate activity against certain enzymes involved in inflammatory pathways. Researchers are currently exploring its potential as an anti-inflammatory agent or as a precursor for more potent drug candidates.

Role in Materials Science and Polymer Chemistry

In materials science, 2-bromo-1-(2-methoxy-4-nitrophenyl)ethan-1-ol has found applications as a monomer in polymer synthesis. Its bromine atom can serve as a reactive site for polymerization reactions, leading to novel materials with tailored properties such as improved thermal stability or enhanced mechanical strength.

Recent advancements in click chemistry have enabled the use of this compound in constructing complex polymer networks. Its ability to undergo both nucleophilic substitution and radical polymerization reactions makes it versatile for creating functional polymers suitable for biomedical applications.

Environmental Considerations and Safety

As with any chemical compound, understanding the environmental impact of CAS No. 2229325-12_4 is crucial. Studies are ongoing to assess its biodegradability and potential toxicity to aquatic life. Preliminary results indicate that under controlled conditions, the compound exhibits moderate biodegradation rates; however, further research is required to fully understand its environmental fate.

In terms of safety handling, this compound should be treated with standard precautions typical for laboratory chemicals. Gloves and protective eyewear are recommended when handling large quantities or concentrated solutions.